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Compound of Interest

4-Isopropoxy-3-
Compound Name: ) ]
methylphenylboronic acid

Cat. No.: B1323004

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling procedures
for 4-lsopropoxy-3-methylphenylboronic acid (CAS No: 850568-09-1). The information
presented is compiled from available safety data sheets of the compound and its close
structural analogs. Adherence to these guidelines is critical for ensuring a safe laboratory
environment.

Section 1: Chemical Identification and Physical
Properties

4-1sopropoxy-3-methylphenylboronic acid is a substituted phenylboronic acid commonly
used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.

Property Value Reference
CAS Number 850568-09-1 [11[2]
Molecular Formula C10H15B0O3 [11[2]
Molecular Weight 194.04 g/mol [1][2]
Appearance Solid

Storage Temperature -20°C [1]
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Section 2: Hazard Identification and GHS
Classification

While a complete, officially harmonized GHS classification for 4-lsopropoxy-3-
methylphenylboronic acid is not readily available, data from structurally similar compounds,
such as 4-Isopropoxyphenylboronic acid, provide a strong basis for hazard assessment. The
primary hazards are related to irritation and acute toxicity.[3]

Signal Word:Warning[3]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Irritation Category 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation Category 2A o
irritation
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation

This classification is based on data for 4-Isopropoxyphenylboronic acid and should be used as
a guideline.[3]

Hazard Summary Diagram
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Potential Hazards
Required Personal Protective Equipment (PPE)

H335
May cause respiratory irritation Dust Respirator
H319
>| Safety Goggles
Causes serious eye irritation

LA
4-|sopropoxy-3-methylphenylboronic acid v

H315 Protective Gloves

Causes skin irritation

H302

Harmful if swallowed

Click to download full resolution via product page

Caption: Key hazards and corresponding personal protective equipment.

Section 3: First-Aid Measures

Immediate and appropriate first aid is crucial in case of exposure.
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.[4]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Get medical

attention if irritation occurs.[3][4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Call a physician or
poison control center immediately. Rinse mouth

with water.[4]

Section 4: Handling, Storage, and Stability

Proper handling and storage are essential to maintain the chemical's integrity and ensure user

safety.

Handling

o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat. A NIOSH-approved dust respirator should be used

when handling significant quantities or when dust generation is likely.[5][6]

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[6]

o Dust Control: Avoid generating dust. Minimize handling and use appropriate tools for

transfer.[6]
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Storage

o Conditions: Store in a tightly closed container in a cool, dry, and dark place.[5] The
recommended storage temperature is -20°C.[1]

e Incompatibilities: Keep away from strong oxidizing agents.[4]

Stability and Reactivity

 Stability: Stable under recommended storage conditions.[4]
» Reactivity: No special reactivity has been reported under normal conditions.

e Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,
carbon dioxide, and oxides of boron.[4]

Experimental Workflow: Safe Handling Protocol
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Caption: A logical workflow for the safe handling of the compound.
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Section 5: Accidental Release Measures

In the event of a spill, follow these procedures:
o Evacuate: Evacuate non-essential personnel from the area.
e Ventilate: Ensure the area is well-ventilated.

o Containment: Wearing appropriate PPE, sweep up the spilled solid material. Avoid creating
dust.

» Collection: Place the collected material into a suitable, labeled container for disposal.
¢ Cleaning: Clean the spill area thoroughly.

» Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

Section 6: Disposal Considerations

Chemical waste must be disposed of in accordance with all applicable regulations. It may be
possible to dissolve the material in a combustible solvent and incinerate it in a chemical
incinerator equipped with an afterburner and scrubber. Do not mix with other waste. Handle
uncleaned containers as you would the product itself.

Disclaimer: This guide is intended for informational purposes only and is based on currently
available data for this compound and its analogs. It is not a substitute for a formal Safety Data
Sheet (SDS) provided by the supplier. Always consult the specific SDS for the material before
use and ensure all personnel are adequately trained in its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Safe Handling of 4-Isopropoxy-
3-methylphenylboronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1323004#4-isopropoxy-3-methylphenylboronic-acid-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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